Cas no 876691-87-1 (N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide
• CAS No: 876691-87-1
• MF: C₁₈H₂₁N₃O₅
• MW: 359.376444578171
• CID: 5361760
• Update Time: 2025-05-30

N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• 1,3-Diazaspiro[4.5]decane-3-acetamide, N-1,3-benzodioxol-5-yl-1-methyl-2,4-dioxo-
• N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

• Inchi： 1S/C18H21N3O5/c1-20-17(24)21(16(23)18(20)7-3-2-4-8-18)10-15(22)19-12-5-6-13-14(9-12)26-11-25-13/h5-6,9H,2-4,7-8,10-11H2,1H3,(H,19,22)
• InChI Key： UNUWLOIIJKJGEH-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCCCC2)C(=O)N(CC(NC2=CC=C3OCOC3=C2)=O)C1=O

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

N-(2H-1,3-Benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide: A Comprehensive Overview

The compound with CAS No 876691-87-1, known as N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development.

N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide is characterized by its spirocyclic structure, which is a key feature of its molecular architecture. The spiro ring system is formed by the fusion of two rings at a single atom, creating a unique three-dimensional arrangement that contributes to its stability and reactivity. This structure is further enhanced by the presence of a benzodioxole moiety and an acetamide group, which are critical for its functional properties.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. For instance, researchers have demonstrated that spirocyclic frameworks can enhance drug-like properties such as bioavailability and selectivity. In the case of N-(2H-1,3-benzodioxol-5-yl)-2-{1-methyl...}, the spiro ring system plays a pivotal role in modulating its pharmacokinetic profile.

The synthesis of N-(2H... involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the benzodioxole ring through oxidative coupling and the construction of the spirocyclic core via intramolecular cyclization. These steps require precise control over reaction conditions to ensure high yields and purity.

From a pharmacological perspective, N-(2H... has shown potential as a lead compound for drug discovery. Preclinical studies suggest that it exhibits activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Its ability to interact with these targets is attributed to its unique structural features, including the spiro ring system and the electron-withdrawing acetamide group.

Moreover, computational studies using molecular docking have revealed that N-(2H... has favorable binding affinities for several therapeutic targets. These findings underscore its potential as a scaffold for developing novel therapeutics with improved efficacy and reduced side effects.

In terms of applications, N-(2H... is being explored for its role in designing next-generation drugs targeting chronic diseases. Its structural versatility allows for further modification to optimize pharmacokinetic properties such as solubility and permeability.

In conclusion, N-(2H... (CAS No 876691-) represents a promising compound with significant potential in drug discovery and development. Its unique structural features and functional groups make it an attractive candidate for advancing therapeutic interventions across various disease areas.